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NSC 116339 NSC 116339
Brand Name: Vulcanchem
CAS No.: 5059-58-5
VCID: VC0107713
InChI: InChI=1S/C26H34O7/c1-14-5-17-19-6-15(2)26(25(32-13-33-26)11-30-12-31-25)24(19,4)9-21(29)22(17)23(3)8-16(10-27)20(28)7-18(14)23/h5,7,10,15,17,19,21-22,27,29H,6,8-9,11-13H2,1-4H3/b16-10-
SMILES: CC1CC2C3C=C(C4=CC(=O)C(=CO)CC4(C3C(CC2(C15C6(COCO6)OCO5)C)O)C)C
Molecular Formula: C26H34O7
Molecular Weight: 458.5 g/mol

NSC 116339

CAS No.: 5059-58-5

Reference Standards

VCID: VC0107713

Molecular Formula: C26H34O7

Molecular Weight: 458.5 g/mol

NSC 116339 - 5059-58-5

CAS No. 5059-58-5
Product Name NSC 116339
Molecular Formula C26H34O7
Molecular Weight 458.5 g/mol
Standard InChI InChI=1S/C26H34O7/c1-14-5-17-19-6-15(2)26(25(32-13-33-26)11-30-12-31-25)24(19,4)9-21(29)22(17)23(3)8-16(10-27)20(28)7-18(14)23/h5,7,10,15,17,19,21-22,27,29H,6,8-9,11-13H2,1-4H3/b16-10-
Standard InChIKey WKLPTHVGGWUGJV-YBEGLDIGSA-N
Isomeric SMILES CC1CC2C3C=C(C4=CC(=O)/C(=C\O)/CC4(C3C(CC2(C15C6(COCO6)OCO5)C)O)C)C
SMILES CC1CC2C3C=C(C4=CC(=O)C(=CO)CC4(C3C(CC2(C15C6(COCO6)OCO5)C)O)C)C
Canonical SMILES CC1CC2C3C=C(C4=CC(=O)C(=CO)CC4(C3C(CC2(C15C6(COCO6)OCO5)C)O)C)C
Synonyms Dispiro[17H-cyclopenta[a]phenanthrene-17,4’-[1,3]dioxolane-5’,4’’-[1,3]dioxolane], pregna-4,6-dien-3-one deriv.;
PubChem Compound 5381366
Last Modified Nov 11 2021
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